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Compound of Interest

Compound Name: Scandium carbonate

Cat. No.: B8780722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers and safety

data for scandium carbonate. The information is compiled for professionals in research,

scientific, and drug development fields, presenting available data in a structured format to

facilitate easy reference and comparison.

Chemical Identification and Physical Properties
Scandium carbonate exists in two primary forms: anhydrous and hydrated. Each form has a

distinct CAS number and slight variations in its properties.

Table 1: Chemical Identifiers for Scandium Carbonate
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Property
Scandium Carbonate
(Anhydrous)

Scandium Carbonate
(Hydrated)

Chemical Formula Sc₂(CO₃)₃ Sc₂(CO₃)₃·xH₂O

CAS Number 51299-79-7[1] 5809-49-4[2][3]

EC Number 257-117-7[1] 257-117-7[2]

Molecular Weight
269.94 g/mol (anhydrous

basis)[3]

287.95 g/mol (for

monohydrate)[4]

Synonyms Di-scandium tricarbonate

Scandium(III) carbonate

hydrate, Carbonic acid

scandium salt (3:2) hydrate[2]

[3]

Table 2: Physical and Chemical Properties of Scandium Carbonate

Property Value Notes

Appearance White, odorless solid[5]

Solubility in Water
Insoluble (Anhydrous)[1][6],

Soluble (Hydrated)[2][7]

The solubility of scandium

carbonate is reported

differently across sources,

which may be attributed to the

specific form (anhydrous vs.

hydrated) and the definition of

"soluble." The hydrated form is

generally considered to have

some solubility in water.[2][7]

Melting Point 830 °C (decomposes)[6]

Decomposes upon heating to

form scandium oxide and

carbon dioxide.

Stability
Stable under normal

conditions.[5]
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Safety and Hazard Information
Based on available Safety Data Sheets (SDS), scandium carbonate is generally not classified

as a hazardous substance under the 2012 OSHA Hazard Communication Standard.[5]

However, as with any chemical, appropriate safety precautions should be observed.

Table 3: Hazard Identification and Safety Ratings

Hazard Identification Rating Source

HMIS Rating
Health: 1, Flammability: 1,

Reactivity: 1
ProChem, Inc. SDS[8]

NFPA Rating Health: 1, Fire: 1, Reactivity: 1 ProChem, Inc. SDS[8]

Rating Scale: 0 = Minimal, 1 = Slight, 2 = Moderate, 3 = Serious, 4 = Severe

2.1. Toxicological Data

Detailed quantitative toxicological data for scandium carbonate, such as LD50 values, are not

readily available in the public domain. The toxicological properties have not been fully

investigated.[5]

Qualitative Toxicological Information:

Inhalation: May cause irritation to the respiratory tract.[8]

Skin Contact: May cause slight to mild skin irritation.[8]

Eye Contact: May cause slight to mild eye irritation.[8]

Ingestion: May lead to symptoms such as dizziness, abdominal cramps, and vomiting.[8]

2.2. Safe Handling and Personal Protective Equipment (PPE)

Standard laboratory safety practices should be followed when handling scandium carbonate.

Table 4: Recommended Safe Handling Procedures and PPE
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Precaution Recommendation

Ventilation Use in a well-ventilated area.

Eye Protection
Wear safety glasses with side-shields or

goggles.[5]

Skin Protection
Wear protective gloves and clothing to prevent

skin exposure.[5]

Respiratory Protection

Not required under normal use conditions. A

particle filter respirator is recommended if dust

is generated.[5]

Hygiene
Handle in accordance with good industrial

hygiene and safety practice.[5]

2.3. First Aid Measures

Table 5: First Aid Measures for Scandium Carbonate Exposure

Exposure Route First Aid Procedure

Inhalation
Remove to fresh air. Seek medical attention if

symptoms occur.[5]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Seek medical attention if

irritation persists.[5][8]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[5]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Seek medical attention if

symptoms occur.[5]

Environmental Impact
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Specific data on the environmental impact of scandium carbonate is limited. The focus of

environmental studies has been on the broader impact of scandium production and recycling.

[9][10][11] Scandium-containing waste from industrial processes is a growing concern, and

efforts are being made to develop safe recycling methods.[9]

Experimental Protocols for Safety Assessment
Detailed experimental protocols for the safety assessment of scandium carbonate are not

publicly available. The following is a generalized workflow for assessing the safety of a

chemical compound, which can be adapted for scandium carbonate.
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Phase 1: Physicochemical Characterization

Phase 2: In Vitro Toxicity Screening

Phase 3: In Vivo Toxicity Studies (if necessary)

Phase 4: Risk Assessment and Reporting

Identity and Purity Determination
(e.g., NMR, MS, HPLC)

Physical Property Measurement
(e.g., Melting Point, Solubility)

Cytotoxicity Assays
(e.g., MTT, LDH)

Proceed if properties are suitable

Genotoxicity Assays
(e.g., Ames Test, Micronucleus Test)

Specific Organ Toxicity
(e.g., Hepatotoxicity, Nephrotoxicity)

Acute Toxicity Studies
(e.g., LD50 determination)

Proceed based on in vitro results and exposure potential

Sub-chronic and Chronic Toxicity

Carcinogenicity and Reproductive Toxicity

Data Analysis and Interpretation

Hazard Identification and
Dose-Response Assessment

Safety Data Sheet (SDS) Preparation

Click to download full resolution via product page

Generalized workflow for chemical safety assessment.
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Methodology for Key Experiments:

Cytotoxicity Assays (e.g., MTT Assay):

Cell Culture: Plate cells (e.g., HepG2 for liver toxicity) in a 96-well plate and incubate for

24 hours.

Compound Treatment: Treat the cells with various concentrations of scandium carbonate
dissolved in a suitable solvent for a specified period (e.g., 24, 48, 72 hours).

MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours to allow for the formation of formazan

crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

Data Acquisition: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a

microplate reader. The absorbance is proportional to the number of viable cells.

Genotoxicity Assays (e.g., Ames Test):

Bacterial Strains: Use several strains of Salmonella typhimurium with mutations in the

histidine operon.

Metabolic Activation: Prepare a mixture of the test compound with and without a liver

extract (S9 fraction) for metabolic activation.

Exposure: Expose the bacterial strains to different concentrations of the scandium
carbonate mixture.

Plating: Plate the treated bacteria on a minimal agar medium lacking histidine.

Incubation and Analysis: Incubate the plates for 48-72 hours and count the number of

revertant colonies. A significant increase in the number of revertant colonies compared to

the control indicates mutagenic potential.

This guide provides a summary of the currently available information on scandium carbonate.

It is important to note the lack of extensive, publicly available quantitative toxicological and
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environmental data. Researchers and professionals should always consult the most recent

Safety Data Sheet from their supplier and handle this chemical with appropriate care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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